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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-WAY-161503 hydrochloride is a potent and selective agonist for the serotonin 5-HT2C

receptor, a G protein-coupled receptor predominantly expressed in the central nervous system.

[1] As a selective agonist, (Rac)-WAY-161503 is a valuable tool in neuroscience research,

particularly in studies related to appetite regulation, mood disorders, and other neurological

processes mediated by the 5-HT2C receptor.[1][2][3] Its utility in experimental settings is

underscored by its anti-obesity and antidepressant-like effects observed in preclinical models.

[1][3]

This document provides detailed protocols for the preparation of (Rac)-WAY-161503
hydrochloride stock solutions for in vitro and in vivo research applications. Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and validity of experimental

results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-WAY-161503 hydrochloride
is presented in the table below. This information is essential for accurate stock solution

preparation and experimental design.
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Property Value

Synonym

8,9-Dichloro-2,3,4,4a-tetrahydro-1H-

pyrazino[1,2-a]quinoxalin-5(6H)-one

hydrochloride

Molecular Formula C₁₁H₁₁Cl₂N₃O · HCl

Molecular Weight 308.59 g/mol

Appearance White to off-white powder

Purity ≥98% (HPLC)

Solubility DMSO: >10 mg/mL

10% DMSO / 90% Corn Oil: ≥ 2.5 mg/mL

Storage (Powder) Desiccate at room temperature

Storage (Stock Solution)
-20°C for up to 1 month; -80°C for up to 6

months

Signaling Pathway
(Rac)-WAY-161503 hydrochloride exerts its effects by activating the 5-HT2C receptor. This

receptor primarily signals through the Gq/11 G-protein pathway. Upon agonist binding, the

activated receptor stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the

release of intracellular calcium (Ca2+). DAG, in conjunction with Ca2+, activates protein kinase

C (PKC), which then phosphorylates various downstream target proteins, leading to a cellular

response. The 5-HT2C receptor can also couple to other G-proteins, such as Gi/o and G12/13,

and activate other signaling cascades including the phospholipase A2 (PLA2) pathway.
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Figure 1. Simplified 5-HT2C receptor Gq/11 signaling pathway activated by (Rac)-WAY-

161503.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (Rac)-WAY-161503
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

(Rac)-WAY-161503 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Warm to Room Temperature: Before opening, allow the vial of (Rac)-WAY-161503
hydrochloride powder to equilibrate to room temperature for at least 20 minutes to prevent

condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of (Rac)-WAY-161503 hydrochloride. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.086 mg of the compound (Molecular

Weight = 308.59 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube containing the

compound. For the 3.086 mg example, add 1 mL of DMSO.
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Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (37°C) and/or brief sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
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Figure 2. Workflow for preparing (Rac)-WAY-161503 hydrochloride stock solution.

Safety Precautions
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(Rac)-WAY-161503 hydrochloride is for research use only. Standard laboratory safety

practices should be followed when handling this compound. This includes wearing appropriate

personal protective equipment (PPE) such as a lab coat, safety glasses, and gloves. Work in a

well-ventilated area or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS)

for complete safety information.

Conclusion
Proper preparation and storage of (Rac)-WAY-161503 hydrochloride stock solutions are

fundamental for the integrity of experimental outcomes. By following the detailed protocols and

understanding the chemical properties and signaling pathways outlined in this application note,

researchers can confidently utilize this potent 5-HT2C agonist in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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